Cas no 868637-84-7 (methyl (S)-4-(1-(5-chloro-2-((2-fluorobenzyl)(methyl)amino)nicotinamido)ethyl)benzoate)

• Product Name: methyl (S)-4-(1-(5-chloro-2-((2-fluorobenzyl)(methyl)amino)nicotinamido)ethyl)benzoate
• CAS No: 868637-84-7
• MF: C₂₃H₂₁ClFN₃O₃
• MW: 441.882548093796
• CID: 4780216
• Update Time: 2025-06-08

methyl (S)-4-(1-(5-chloro-2-((2-fluorobenzyl)(methyl)amino)nicotinamido)ethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• methyl (S)-4-(1-(5-chloro-2-((2-fluorobenzyl)(methyl)amino)nicotinamido)ethyl)benzoate
• Benzoic acid, 4-[(1S)-1-[[[5-chloro-2-[[(2-fluorophenyl)methyl]methylamino]-3-pyridinyl]carbonyl]amino]ethyl]-
• 4-[(1S)-1-[[[5-Chloro-2-[[(2-fluorophenyl)methyl]methylamino]-3-pyridinyl]carbonyl]amino]ethyl]benzoic acid (ACI)
• 4-[(1S)-1-[[[5-Chloro-2-[(2-fluorobenzyl)(methyl)amino]pyridin-3-yl]carbonyl]amino]ethyl]benzoic acid

• Inchi： 1S/C23H21ClFN3O3/c1-14(15-7-9-16(10-8-15)23(30)31)27-22(29)19-11-18(24)12-26-21(19)28(2)13-17-5-3-4-6-20(17)25/h3-12,14H,13H2,1-2H3,(H,27,29)(H,30,31)/t14-/m0/s1
• InChI Key： JNVNXBYGWIUIKL-AWEZNQCLSA-N
• SMILES： C(C1=CC(Cl)=CN=C1N(C)CC1C=CC=CC=1F)(=O)N[C@H](C1C=CC(C(=O)O)=CC=1)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzylamines 2-benzylaminopyridines

Additional information on methyl (S)-4-(1-(5-chloro-2-((2-fluorobenzyl)(methyl)amino)nicotinamido)ethyl)benzoate

Research Briefing on Methyl (S)-4-(1-(5-Chloro-2-((2-Fluorobenzyl)(Methyl)Amino)Nicotinamido)Ethyl)Benzoate (CAS: 868637-84-7)

The compound methyl (S)-4-(1-(5-chloro-2-((2-fluorobenzyl)(methyl)amino)nicotinamido)ethyl)benzoate (CAS: 868637-84-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This briefing synthesizes the latest research findings on this molecule, focusing on its synthesis, mechanism of action, and preclinical evaluation.

Recent studies have highlighted the role of this compound as a potent inhibitor of specific kinase pathways implicated in inflammatory and oncogenic processes. Structural analysis reveals that the incorporation of the 2-fluorobenzyl and methylamino groups enhances binding affinity to target proteins, while the ester moiety improves bioavailability. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its nanomolar inhibitory activity against a panel of kinases, with notable selectivity for JAK2 and FLT3 mutants.

In vitro and in vivo pharmacokinetic studies have shown promising results regarding the compound's metabolic stability and tissue distribution. The methyl ester prodrug strategy effectively addresses solubility limitations observed in earlier analogs, achieving a 3-fold increase in oral bioavailability in rodent models. However, researchers note that further optimization may be required to mitigate potential off-target effects observed at higher concentrations.

The therapeutic potential of 868637-84-7 is currently being explored in multiple disease models, with particular emphasis on myeloproliferative neoplasms and autoimmune disorders. A recent patent application (WO2023056121) discloses novel crystalline forms of the compound with improved physicochemical properties, suggesting ongoing pharmaceutical development efforts. These advances position this molecule as a promising candidate for translational research in precision medicine approaches.

Ongoing structure-activity relationship studies aim to elucidate the molecular determinants of its biological activity while maintaining favorable drug-like properties. The compound's chiral center (S-configuration) has been shown to be critical for activity, with the (R)-enantiomer exhibiting significantly reduced potency. This stereospecificity presents both challenges and opportunities for asymmetric synthesis and formulation development.

Future research directions include comprehensive toxicological profiling and the development of companion diagnostics to identify patient populations most likely to benefit from this targeted therapy. The chemical novelty and biological activity profile of 868637-84-7 continue to make it a subject of intense investigation in both academic and industrial research settings.